Cas no 872272-38-3 (Benzenethiol, 4-(4,5-dihydro-1H-imidazol-2-yl)-)

• Product Name: Benzenethiol, 4-(4,5-dihydro-1H-imidazol-2-yl)-
• CAS No: 872272-38-3
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 992361
• PubChem ID: 136249828
• Update Time: 2025-04-20

Benzenethiol, 4-(4,5-dihydro-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-(4,5-dihydro-1H-imidazol-2-yl)-
• 4-imidazolidin-2-ylidenecyclohexa-2,5-diene-1-thione
• 4-(4,5-Dihydro-1H-imidazol-2-yl)benzenethiol
• DTXSID60669071
• 4-(Imidazolidin-2-ylidene)cyclohexa-2,5-diene-1-thione
• 872272-38-3
• Benzenethiol,4-(4,5-dihydro-1H-imidazol-2-yl)-

• Inchi： 1S/C9H10N2S/c12-8-3-1-7(2-4-8)9-10-5-6-11-9/h1-4,12H,5-6H2,(H,10,11)
• InChI Key： SREFMTBBMBSAGZ-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)C1=NCCN1

Computed Properties

• Exact Mass: 178.056
• Monoisotopic Mass: 178.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• XLogP3: 1